Cas no 55164-64-2 ( )
structure
Product Name:
CAS No:55164-64-2
MF:C15H18O4
MW:262.301024913788
CID:943455
PubChem ID:433617
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC334071
- DTXSID50330920
- NSC-334071
- 55164-64-2
-
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- Inchi： 1S/C15H18O4/c1-6(2)9-7-3-4-8(9)11-10(7)12(17)14-15(5-16,19-14)13(11)18/h3-4,7-8,10-11,13-14,16,18H,5H2,1-2H3
- InChI Key： SVEVPTBGMKHMHY-UHFFFAOYSA-N
- SMILES： O1C2C(C3C4C=CC(C4=C(C)C)C3C(C12CO)O)=O
Computed Properties
- Exact Mass: 262.12050905g/mol
- Monoisotopic Mass: 262.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 70.1Ų
Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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